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Introduction

(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide is a quaternary phosphonium
salt widely employed as a reagent in organic synthesis. It is particularly valuable in the Wittig
reaction for the formation of a,3-unsaturated esters from aldehydes and ketones. An accurate
understanding of its physical and chemical properties is essential for its proper handling,
storage, and application in synthetic protocols. This guide provides a focused overview of the
physical appearance and key properties of (tert-
Butoxycarbonylmethyl)triphenylphosphonium bromide in its solid, powdered form.

Physical Appearance

(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide is typically supplied as a solid.
The material is generally described as an odorless, white to pale yellow or almost white
powder.[1][2][3] Depending on the specific batch and manufacturing process, its form can
range from a fine powder to small crystals.[3]
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Physicochemical Data

The key physical and chemical properties of (tert-
Butoxycarbonylmethyl)triphenylphosphonium bromide are summarized in the table below.
This data is critical for experimental design and safety assessments.

Property Value Source(s)

Physical State Solid, Powder to Crystal [2][3]
White to pale yellow / almost

Color _ [1][3]
white

Odor Odorless [2]

Molecular Formula C24H26BrOzP [11[2]

Molecular Weight 457.35 g/mol [2]

, , 176-178 °C (with

Melting Point N [1][3]
decomposition)

Solubility Soluble in Methanol [3]

Structural and Property Overview

The relationship between the compound's identity and its key physical properties is
fundamental. The diagram below illustrates this connection, providing a quick reference for
researchers.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b150948?utm_src=pdf-body
https://www.benchchem.com/product/b150948?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15165~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2018:15:06~~(tert-Butoxycarbonylmethyl
https://m.chemicalbook.com/ProductChemicalPropertiesCB8388977_EN.htm
https://www.chemimpex.com/products/36020
https://m.chemicalbook.com/ProductChemicalPropertiesCB8388977_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15165~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2018:15:06~~(tert-Butoxycarbonylmethyl
https://www.chemimpex.com/products/36020
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15165~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2018:15:06~~(tert-Butoxycarbonylmethyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15165~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2018:15:06~~(tert-Butoxycarbonylmethyl
https://www.chemimpex.com/products/36020
https://m.chemicalbook.com/ProductChemicalPropertiesCB8388977_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8388977_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Identity

(tert-Butoxycarbonylmethyl)-
triphenylphosphonium bromide
N Sag, Physical Appearance Key Physical Property

. . . Solid White to Melting Point:
’ CAS: 59159-39-6 ‘ ’ Formula: CaaH26BrO2P ‘ ’ MW: 457.35 g/mol (PowdenCrystal) v e

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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